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Compound of Interest

Compound Name: U-101958 maleate
CAS No.: 224170-09-6
Cat. No.: B1682657
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of U-101958
maleate, a selective D4 dopamine receptor antagonist. Adherence to this protocol will ensure
the accurate and reproducible preparation of this solution for use in various research and drug
development applications.

Compound Information

U-101958 maleate is a valuable tool for studying the role of the D4 dopamine receptor in
various physiological and pathological processes.[1] Accurate preparation of stock solutions is
the first critical step in any experiment.
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Property Value Source
Molecular Formula C21H29N30 - CaH40a4

Molecular Weight 455.55 g/mol [2]

CAS Number 224170-09-6

Appearance Off-white solid

] >98% (refer to Certificate of
Purity _ [3]
Analysis)

Solubility Data

The choice of solvent is critical for preparing a stable and effective stock solution. The solubility
of U-101958 maleate in various common laboratory solvents is summarized below.

Solvent Solubility Source
DMSO 11 mg/mL

Ethanol 2.7 mg/mL

Water 3 mg/mL

Based on its solubility, Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing
the primary stock solution due to its ability to dissolve the compound at a higher concentration.

Experimental Protocol: Preparation of a 10 mM U-
101958 Maleate Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of U-101958 maleate in
DMSO.

Materials:

e U-101958 maleate salt (solid)
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e Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

o Calibrated analytical balance

e Microcentrifuge tubes or amber glass vials

» Pipettes and sterile, filtered pipette tips

e \ortex mixer

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

» Pre-weighing Preparation: Before handling the compound, ensure that all necessary
equipment is clean and calibrated. Work in a well-ventilated area or a chemical fume hood.

e Weighing the Compound:

o Tare the analytical balance with a clean microcentrifuge tube or vial.

o Carefully weigh out the desired amount of U-101958 maleate. For example, to prepare 1
mL of a 10 mM stock solution, weigh 4.56 mg of the compound.

= Calculation:

Volume (L) x Concentration (mol/L) = moles

0.001 L x 0.010 mol/L = 0.00001 moles

moles x Molecular Weight ( g/mol ) = mass (Q)

0.00001 moles x 455.55 g/mol = 0.0045555 g = 4.56 mg

e Solvent Addition:

o Using a calibrated pipette, add the calculated volume of DMSO to the tube containing the
weighed U-101958 maleate. For 4.56 mg of the compound, add 1 mL of DMSO.
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o Dissolution:
o Cap the tube securely.

o Vortex the solution until the U-101958 maleate is completely dissolved. Gentle warming in
a water bath (not exceeding 37°C) may be used to aid dissolution if necessary, though it is
generally soluble with vortexing. Visually inspect the solution to ensure there are no visible

particles.
 Aliquoting and Storage:

o For ease of use and to minimize freeze-thaw cycles, it is recommended to aliquot the
stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

o Store the aliquots in a dry, dark place. For short-term storage (days to weeks), 0-4°C is
suitable. For long-term storage (months to years), -20°C is recommended.[3]

Visualizations
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Experimental Workflow for U-101958 Maleate Stock Solution Preparation
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l
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l

Vortex to Dissolve

l

Aliguot into Single-Use Tubes

l

Store at -20°C (Long-term) or 4°C (Short-term)

Click to download full resolution via product page

Caption: Workflow for preparing U-101958 maleate stock solution.
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Simplified Signaling Pathway of Dopamine D4 Receptor Antagonism
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Caption: U-101958 maleate as a D4 receptor antagonist.

Disclaimer: This product is for research use only and is not intended for human or veterinary
use.[3] Always consult the Safety Data Sheet (SDS) for this product for complete safety and
handling information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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